Cas no 1394116-55-2 (2,2-difluoro-6-azabicyclo[3.2.1]octane-5-carboxylic acid)

• Product Name: 2,2-difluoro-6-azabicyclo[3.2.1]octane-5-carboxylic acid
• CAS No: 1394116-55-2
• MF: C₈H₁₁F₂NO₂
• MW: 191.17524933815
• MDL: MFCD27919991
• CID: 5218488
• PubChem ID: 71756360
• Update Time: 2026-03-06

2,2-difluoro-6-azabicyclo[3.2.1]octane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-6-azabicyclo[3.2.1]octane-5-carboxylic acid

• MDL： MFCD27919991
• Inchi： 1S/C8H11F2NO2/c9-8(10)2-1-7(6(12)13)3-5(8)4-11-7/h5,11H,1-4H2,(H,12,13)
• InChI Key： VTJOANZXKHXTIO-UHFFFAOYSA-N
• SMILES： C12CC(C(O)=O)(NC1)CCC2(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,2-difluoro-6-azabicyclo[3.2.1]octane-5-carboxylic acid

Introduction to 2,2-difluoro-6-azabicyclo[3.2.1]octane-5-carboxylic Acid (CAS No. 1394116-55-2)

The compound 2,2-difluoro-6-azabicyclo[3.2.1]octane-5-carboxylic acid, identified by the CAS registry number CAS No. 1394116-55-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, characterized by its rigid bicyclo[3.2.1]octane framework, which is further substituted with a fluorine atom at the 2-position and a carboxylic acid group at the 5-position.

The synthesis of 2,2-difluoro-6-azabicyclo[3.2.1]octane-5-carboxylic acid involves advanced organic chemistry techniques, including ring-closing metathesis and subsequent functionalization steps to introduce the fluorine and carboxylic acid groups. The presence of the bicyclic structure provides unique steric and electronic properties, making this compound a promising candidate for drug discovery and materials science.

Recent studies have highlighted the potential of this compound in pharmacology, particularly in its ability to modulate specific biological targets such as G-protein coupled receptors (GPCRs) and ion channels. The fluorine substitution at the 2-position enhances the compound's lipophilicity, which is crucial for its bioavailability and interaction with cellular membranes.

In terms of applications, 2,2-difluoro-6-azabicyclo[3.2.1]octane-5-carboxylic acid has shown promise in the development of novel therapeutic agents for conditions such as chronic pain, inflammation, and neurological disorders. Its unique structure allows for selective binding to specific receptor subtypes, reducing off-target effects and improving therapeutic efficacy.

Moreover, the carboxylic acid group in this compound enables further chemical modifications, such as esterification or amide formation, which can be exploited to create prodrugs or enhance solubility properties for better pharmacokinetic profiles.

From a synthetic perspective, researchers have employed various strategies to optimize the synthesis of this compound, including microwave-assisted synthesis and catalytic hydrogenation techniques. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In conclusion, 2,2-difluoro-6-azabicyclo[3.2.1]octane-5-carboxylic acid (CAS No.: CAS No. 1394116-55-2) represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structural features and versatile functional groups make it an invaluable tool in modern drug discovery and materials development.